Cas no 374750-30-8 (2’-C-β-Methyl Guanosine)

2’-C-β-Methyl Guanosine structure
2’-C-β-Methyl Guanosine structure
Product Name:2’-C-β-Methyl Guanosine
CAS No:374750-30-8
MF:C11H15N5O5
MW:297.267301797867
MDL:MFCD13194756
CID:67912
PubChem ID:135433495
Update Time:2025-04-18

2’-C-β-Methyl Guanosine Chemical and Physical Properties

Names and Identifiers

    • 2'-C-Methylguanosine
    • 2’-C-β-Methyl Guanosine
    • 2’-C-ß-METHYL GUANOSINE
    • 2’-C-β-Methyl Guanos
    • 2-Amino-9-((2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)-1H-purin-6(9H)-one
    • 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-3H-purin-6-one
    • 2`-C-Beta-Methyl Guanosine
    • 2'-METHYLGUANOSINE
    • 2′-C-Methyl-guanosine
    • 2-C′-MeG
    • 2’-C-Methylguanosine
    • 2'-C-Methyl-guanosine
    • SCHEMBL474745
    • 2''-C-methylguanosine
    • NCGC00485409-01
    • 2 -c-Methylguanosine
    • beta-2''-Methylguanosine
    • BDBM50144942
    • 2-AMINO-9-[(2R,3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYLOXOLAN-2-YL]-1H-PURIN-6-ONE
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-C-methyl-beta-D-ribofuranosyl)-
    • CHEMBL418899
    • DTXSID50333335
    • 374750-30-8
    • Beta-2'-Methylguanosine
    • 2'-beta-methylguanosine
    • MFCD13194756
    • 2''-C-methyl-guanosine
    • Guanosine, 2'-C-methyl-
    • 2'-C-beta-methyl guanosine
    • 2''-beta-methylguanosine
    • PD063446
    • (2R,3R,4R,5R)-2-(2-amino-6-hydroxy-purin-9-yl)-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
    • 2''-C-Me-guanosine
    • NM 108
    • 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]-1H-purin-6-one
    • WO-00192282
    • F12744
    • 9-[(3R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-2-aminohydropurin-6-one
    • MDL: MFCD13194756
    • Inchi: 1S/C11H15N5O5/c1-11(20)6(18)4(2-17)21-9(11)16-3-13-5-7(16)14-10(12)15-8(5)19/h3-4,6,9,17-18,20H,2H2,1H3,(H3,12,14,15,19)/t4-,6-,9-,11-/m1/s1
    • InChI Key: NVKAMPJSWMHVDK-GITKWUPZSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

  • Exact Mass: 297.10700
  • Monoisotopic Mass: 297.10731860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • Density: 2.03
  • Boiling Point: 733.1°C at 760 mmHg
  • Flash Point: 733.108 °C at 760 mmHg
  • Refractive Index: 1.86
  • Solubility: H2O: soluble5mg/mL, clear (warmed)
  • PSA: 159.51000
  • LogP: -1.71540

2’-C-β-Methyl Guanosine Security Information

  • Hazard Statement: H302-H315-H319-H335
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

2’-C-β-Methyl Guanosine Pricemore >>

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